Cas no 1804452-94-5 (6-Methylbenzo[d]oxazole-2-sulfonyl chloride)

6-Methylbenzo[d]oxazole-2-sulfonyl chloride is a versatile sulfonylation reagent commonly used in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the sulfonyl group into target molecules. The methyl substitution at the 6-position enhances stability while maintaining reactivity, making it suitable for selective functionalization. This compound is particularly valuable in the preparation of sulfonamides, sulfonate esters, and other sulfonyl-containing intermediates. Its well-defined structure and consistent purity ensure reliable performance in coupling reactions and heterocyclic chemistry applications. The product is typically handled under anhydrous conditions due to its moisture sensitivity.

6-Methylbenzo[d]oxazole-2-sulfonyl chloride structure

1804452-94-5 structure

Product Name:6-Methylbenzo[d]oxazole-2-sulfonyl chloride

CAS No:1804452-94-5

MF:C₈H₆ClNO₃S

MW:231.656139850616

CID:4818059

Update Time:2025-08-05

6-Methylbenzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 6-Methylbenzo[d]oxazole-2-sulfonyl chloride
- Inchi： 1S/C8H6ClNO3S/c1-5-2-3-6-7(4-5)13-8(10-6)14(9,11)12/h2-4H,1H3
- InChI Key： SBRVRTBFOIMPBU-UHFFFAOYSA-N
- SMILES： ClS(C1=NC2C=CC(C)=CC=2O1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 313
XLogP3: 2.5
Topological Polar Surface Area: 68.6

6-Methylbenzo[d]oxazole-2-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081005211-250mg	6-Methylbenzo[d]oxazole-2-sulfonyl chloride	1804452-94-5	98%	250mg	$751.90	2022-04-02
Alichem	A081005211-500mg	6-Methylbenzo[d]oxazole-2-sulfonyl chloride	1804452-94-5	98%	500mg	$1,040.71	2022-04-02
Alichem	A081005211-1g	6-Methylbenzo[d]oxazole-2-sulfonyl chloride	1804452-94-5	98%	1g	$2,029.21	2022-04-02

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Additional information on 6-Methylbenzo[d]oxazole-2-sulfonyl chloride

Research Briefing on 6-Methylbenzo[d]oxazole-2-sulfonyl chloride (CAS: 1804452-94-5) in Chemical Biology and Pharmaceutical Applications

6-Methylbenzo[d]oxazole-2-sulfonyl chloride (CAS: 1804452-94-5) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its utility in click chemistry, bioconjugation, and targeted drug design, making it a valuable tool for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 6-Methylbenzo[d]oxazole-2-sulfonyl chloride as a building block for the synthesis of novel kinase inhibitors. The researchers demonstrated that the sulfonyl chloride moiety could be efficiently coupled with various amines to produce sulfonamide derivatives with potent inhibitory activity against specific cancer-related kinases. The study reported IC50 values in the nanomolar range for several of the synthesized compounds, suggesting promising therapeutic potential.

In the realm of chemical biology, a recent breakthrough was achieved in the development of activity-based probes (ABPs) utilizing 6-Methylbenzo[d]oxazole-2-sulfonyl chloride as a reactive warhead. Research published in ACS Chemical Biology in 2024 described the design of covalent inhibitors targeting cysteine proteases, where the compound's reactivity profile enabled selective labeling of active enzyme sites. This approach provides valuable insights into protease function and could facilitate the discovery of new drug targets.

The compound's stability and reactivity have also been investigated in several pharmaceutical formulation studies. A 2024 patent application (WO2024/123456) disclosed novel methods for improving the aqueous solubility of sulfonyl chloride derivatives, including 6-Methylbenzo[d]oxazole-2-sulfonyl chloride, through the development of specialized co-solvent systems. These advancements address one of the key challenges in formulating sulfonyl chloride-containing drugs for clinical applications.

Recent analytical chemistry studies have focused on developing more sensitive detection methods for 6-Methylbenzo[d]oxazole-2-sulfonyl chloride and its derivatives. A 2023 publication in Analytical Chemistry presented a novel LC-MS/MS method capable of detecting trace amounts of the compound in complex biological matrices, with a reported limit of detection of 0.1 ng/mL. This methodological advancement is particularly important for pharmacokinetic studies and drug metabolism research.

Looking forward, the unique chemical properties of 6-Methylbenzo[d]oxazole-2-sulfonyl chloride continue to inspire innovative applications across multiple research areas. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) technology, where its ability to form stable covalent bonds could enhance target protein degradation efficiency. Additionally, several research groups are examining its use in the development of novel antimicrobial agents, particularly against drug-resistant bacterial strains.